Cas no 895006-77-6 (5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one)

• Product Name: 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• CAS No: 895006-77-6
• MF: C₁₂H₁₈N₄OS
• MW: 266.362520694733
• CID: 5847299
• PubChem ID: 135732101
• Update Time: 2025-07-14

5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• 3-(isopentylthio)-5,6-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-7(8H)-one
• AKOS024655068
• 5,6-dimethyl-3-(3-methylbutylsulfanyl)-8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• SR-01000020715
• F2513-0613
• 895006-77-6
• 5,6-dimethyl-3-[(3-methylbutyl)sulfanyl]-7H,8H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one
• SR-01000020715-1

• Inchi： 1S/C12H18N4OS/c1-7(2)5-6-18-12-15-14-11-13-10(17)8(3)9(4)16(11)12/h7H,5-6H2,1-4H3,(H,13,14,17)
• InChI Key： SVHYZPBBATZALJ-UHFFFAOYSA-N
• SMILES： C12NN=C(SCCC(C)C)N1C(C)=C(C)C(=O)N=2

Computed Properties

• Exact Mass: 266.12013238g/mol
• Monoisotopic Mass: 266.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.1Ų

Additional information on 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one

Introduction to 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one (CAS No. 895006-77-6)

5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the triazolo[4,3-a]pyrimidine scaffold, which is well-documented for its role in the development of various therapeutic agents. The presence of multiple functional groups, including methyl, sulfanyl, and triazole moieties, contributes to its diverse chemical reactivity and biological interactions.

The CAS number 895006-77-6 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. The molecular structure of 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one features a fused ring system consisting of a pyrimidine ring connected to a triazole ring. This arrangement creates a rigid framework that can interact with biological targets in specific ways. The dimethyl substituents at the 5 and 6 positions enhance the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability.

The sulfanyl group at the 3-position introduces polarity to the molecule, which can influence its solubility and interaction with polar biological targets. Additionally, the 3-methylbutyl side chain further increases the hydrophobicity of the compound, making it more suitable for certain pharmacokinetic profiles. These structural features make 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in triazolo[4,3-a]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that these compounds exhibit inhibitory activity against several enzymes and receptors involved in critical biological pathways. For instance, some derivatives have been found to inhibit kinases that play a role in cancer progression. The structural motif of 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one suggests potential activity against similar targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further optimization. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity. The methyl and sulfanyl groups provide multiple sites for chemical modification, allowing for the exploration of diverse pharmacological profiles. This flexibility makes 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one an attractive scaffold for medicinal chemists.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as multi-step organic synthesis and transition-metal-catalyzed reactions have streamlined the process of constructing intricate molecular frameworks. These methods allow for the rapid exploration of structural variations and the identification of novel bioactive entities. The synthesis of 5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one exemplifies these advancements and highlights the potential of modern synthetic strategies.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against enzymes relevant to inflammatory diseases and neurodegenerative disorders. The unique combination of functional groups in its structure allows it to interact with multiple biological targets simultaneously. This polypharmacological approach has gained traction in drug discovery due to its potential to address complex diseases more effectively than single-target agents.

In conclusion,5,6-dimethyl-3-(3-methylbutylsulfanyl)-1H-[1,2,4]triazolo[4,3-a]pyrimidin-7-one (CAS No. 895006-77-6) represents a structurally fascinating compound with significant potential in pharmaceutical research. Its complex heterocyclic framework and diverse functional groups make it a valuable scaffold for drug development. As research continues to uncover new biological activities and synthetic strategies are refined further,this compound is poised to contribute to advancements in therapeutic innovation.